Cas no 62470-54-6 (1,2,8,9-Tetrachlorodibenzo-p-dioxin)

• Product Name: 1,2,8,9-Tetrachlorodibenzo-p-dioxin
• CAS No: 62470-54-6
• MF: C₁₂H₄Cl₄O₂
• MW: 321.970959663391
• CID: 956695
• PubChem ID: 44070
• Update Time: 2025-06-12

1,2,8,9-Tetrachlorodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• 1,2,8,9-TETRACHLORODIBENZO-PARA-DIOXIN
• 1,2,8,9-T4CDD
• 1,2,8,9-TCDD
• 1,2,8,9-Tetrachlorodibenzo(b,e)(1,4)dioxin
• 1,2,8,9-tetrachloro-dibenzo[1,4]dioxine
• 1,2,8,9-tetrachlorodibenzodioxin
• 1,2,8,9-tetrachlorodioxine
• AC1L2B30
• AG-G-29415
• CTK5B5133
• Dibenzo(b,e)(1,4)dioxin, 1,2,8,9-tetrachloro-
• Dibenzo-p-dioxin, 1,2,8,9-tetrachloro
• MLC653O64V
• 62470-54-6
• DTXSID40904159
• 116889-69-1
• Q27284102
• tetrachlordibenzodioxin
• UNII-MLC653O64V
• NS00126267
• WELWFAGPAZKSBG-UHFFFAOYSA-N
• PCDD 41
• 1,2,8,9-tetrachlorodibenzo[b,e][1,4]dioxine
• 1,2,8,9-TETRACHLORODIBENZO-P-DIOXIN
• 1,2,8,9-Tetrachlorodibenzo-p-dioxin

• Inchi： 1S/C12H4Cl4O2/c13-5-1-3-7-11(9(5)15)18-12-8(17-7)4-2-6(14)10(12)16/h1-4H
• InChI Key： WELWFAGPAZKSBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1OC1C(=C(C=CC=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.89672
• Monoisotopic Mass: 319.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 1,2,8,9-Tetrachlorodibenzo-p-dioxin

Comprehensive Analysis of 1,2,8,9-Tetrachlorodibenzo-p-dioxin (CAS No. 62470-54-6)

1,2,8,9-Tetrachlorodibenzo-p-dioxin (CAS No. 62470-54-6) is a chlorinated aromatic compound belonging to the dibenzo-p-dioxin family. This class of compounds has garnered significant attention due to their environmental persistence and potential biological effects. The tetrachlorinated derivative, in particular, is often studied for its structural properties and interactions in various scientific applications. Researchers and environmentalists frequently explore its behavior in ecosystems, making it a subject of interest in environmental chemistry and toxicology studies.

The molecular structure of 1,2,8,9-Tetrachlorodibenzo-p-dioxin features four chlorine atoms symmetrically positioned on the dibenzo-p-dioxin backbone. This arrangement influences its stability and reactivity, which are critical factors in understanding its environmental fate. Recent studies have focused on its degradation pathways and potential biodegradation mechanisms, aligning with global efforts to address persistent organic pollutants (POPs). These topics are highly searched in academic and regulatory circles, reflecting growing concerns about sustainable chemical management.

In analytical chemistry, 1,2,8,9-Tetrachlorodibenzo-p-dioxin is often used as a reference standard for chromatographic analysis due to its well-defined properties. Laboratories employ advanced techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and HPLC (High-Performance Liquid Chromatography) to detect and quantify this compound in complex matrices. Such methods are pivotal for monitoring environmental samples, a topic frequently queried in scientific databases and research forums.

The compound’s thermal and chemical stability also makes it a subject of interest in material science. Investigations into its crystallographic properties and phase behavior contribute to broader discussions on halogenated aromatic compounds. These areas are increasingly relevant in the development of advanced materials, a trending topic in both academia and industry. Searches for “halogenated dioxins applications” and “dibenzo-p-dioxin derivatives” have risen, highlighting public curiosity about their potential uses beyond environmental studies.

From a regulatory perspective, 1,2,8,9-Tetrachlorodibenzo-p-dioxin is often discussed in the context of chemical safety assessments. While not classified under restricted categories, its inclusion in environmental monitoring programs underscores the need for rigorous risk evaluation. This aligns with frequent search queries like “dioxin regulation guidelines” and “chlorinated dioxin safety”, reflecting user interest in compliance and best practices.

In summary, 1,2,8,9-Tetrachlorodibenzo-p-dioxin (CAS No. 62470-54-6) serves as a valuable compound for scientific research, environmental monitoring, and material innovation. Its study addresses pressing questions about pollutant behavior and sustainable chemistry, resonating with current trends in science and technology. By leveraging SEO-optimized keywords like “tetrachlorodibenzo-p-dioxin analysis” and “dioxin derivatives research”, this article aims to provide a resourceful and engaging read for diverse audiences.